Cas no 83249-08-5 (3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid)

3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid structure

83249-08-5 structure

Product Name:3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid

CAS No:83249-08-5

MF:C₆H₈O₃

MW:128.125922203064

MDL:MFCD19230741

CID:3164718

PubChem ID:15579848

Update Time:2025-09-05

3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid
- 3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid (ACI)
- AKOS006386430
- P16565
- MFCD19230741
- SY046670
- EN300-37374044
- 83249-08-5
- CS-0051338
- EN300-113972
- 3-hydroxybicyclo[1.1.1]pentane-1-carboxylicacid
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-hydroxy-
- SCHEMBL16038181
- SB16266
- AS-53483
- MDL： MFCD19230741
- Inchi： 1S/C6H8O3/c7-4(8)5-1-6(9,2-5)3-5/h9H,1-3H2,(H,7,8)
- InChI Key： ZKOGUEYDDZLAJB-UHFFFAOYSA-N
- SMILES： O=C(C12CC(C1)(O)C2)O

Computed Properties

Exact Mass: 128.047344113g/mol
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.9±0.1 g/cm3
Boiling Point: 289.2±40.0 °C at 760 mmHg
Flash Point: 142.9±23.8 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02465-0.5g	3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid	83249-08-5	95%%	0.5g	$1287	2023-09-07
Chemenu	CM116328-100mg	3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic Acid	83249-08-5	95%	100mg	$***	2023-05-29
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Chemenu	CM116328-5g	3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic Acid	83249-08-5	95%	5g	$***	2023-03-29
Chemenu	CM116328-10g	3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic Acid	83249-08-5	95%	10g	$***	2023-05-29
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H177544-1g	3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid	83249-08-5	97%	1g	¥20800.90	2023-09-02
Enamine	EN300-113972-0.05g	3-hydroxybicyclo[1.1.1]pentane-1-carboxylic acid	83249-08-5	95%	0.05g	$528.0	2023-10-26
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3-Hydroxybicyclo[1.1.1]pentane-1-carboxylic acid Production Method

Production Method 1

2655547-51-4

83249-08-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 2

83249-07-4

83249-08-5

Reaction Conditions

1.1 Catalysts: Potassium carbonate

Reference

Polar substituent effects in 1,3-disubstituted bicyclo[1.1.1]pentanes

Applequist, Douglas E.; et al, Journal of Organic Chemistry, 1982, 47(25), 4985-95

Production Method 3

2655594-62-8

83249-08-5

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 4

76-09-5

83249-08-5

Reaction Conditions

1.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
1.2 Reagents: Triethylamine ; overnight, rt
2.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
3.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 5

115913-30-9

83249-08-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Bromine Solvents: Water ; 20 °C; 3 h, 20 °C; 20 °C → 0 °C
1.2 Solvents: 1,4-Dioxane ; 0 °C; overnight, 0 °C
2.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 - 40 °C; overnight, rt
3.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
4.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
5.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
6.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
7.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
7.2 Reagents: Triethylamine ; overnight, rt
8.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
9.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
10.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 6

2655547-50-3

83249-08-5

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
2.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 7

2411639-26-2

524-38-9

83249-08-5

Reaction Conditions

1.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
2.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
2.2 Reagents: Triethylamine ; overnight, rt
3.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
4.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 8

2655547-48-9

83249-08-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
2.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
3.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
3.2 Reagents: Triethylamine ; overnight, rt
4.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
5.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 9

83249-10-9

83249-08-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
3.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
4.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
4.2 Reagents: Triethylamine ; overnight, rt
5.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
6.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 10

115913-32-1

83249-08-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
3.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
4.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
5.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
5.2 Reagents: Triethylamine ; overnight, rt
6.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
7.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
8.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 11

56842-95-6

83249-08-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 - 40 °C; overnight, rt
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
4.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
5.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
6.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
6.2 Reagents: Triethylamine ; overnight, rt
7.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
8.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
9.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 12

35634-10-7

83249-08-5

Reaction Conditions

1.1 Solvents: Diethyl ether ; 6 h
2.1 Reagents: Sodium hydroxide , Bromine Solvents: Water ; 20 °C; 3 h, 20 °C; 20 °C → 0 °C
2.2 Solvents: 1,4-Dioxane ; 0 °C; overnight, 0 °C
3.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 - 40 °C; overnight, rt
4.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
5.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
6.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
6.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
7.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
8.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
8.2 Reagents: Triethylamine ; overnight, rt
9.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
10.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
11.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068

Production Method 13

98577-44-7

83249-08-5

Reaction Conditions

1.1 Reagents: Methyllithium Solvents: Diethyl ether ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C; 1.5 h, 0 °C
2.1 Solvents: Diethyl ether ; 6 h
3.1 Reagents: Sodium hydroxide , Bromine Solvents: Water ; 20 °C; 3 h, 20 °C; 20 °C → 0 °C
3.2 Solvents: 1,4-Dioxane ; 0 °C; overnight, 0 °C
4.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 - 40 °C; overnight, rt
5.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C; 50 °C → rt
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
6.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt
7.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 72 h, 50 °C
7.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3
8.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
9.1 Reagents: 2,2′-Bi-1,3,2-benzodioxaborole Solvents: Dimethylacetamide ; 35 °C
9.2 Reagents: Triethylamine ; overnight, rt
10.1 Reagents: Potassium fluoride Solvents: Methanol , Water ; overnight, rt
11.1 Reagents: Hydrogen peroxide , Monopotassium phosphate Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
12.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP)

Ripenko, Vasyl; et al, Journal of Organic Chemistry, 2021, 86(20), 14061-14068